Cas no 2287287-85-6 (5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole
• CAS No: 2287287-85-6
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 5801244
• PubChem ID: 165979067
• Update Time: 2025-06-09

5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6750260
• 5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole
• 2287287-85-6

• Inchi： 1S/C11H12ClN3O/c1-16-9-5-8(6-9)15-11-3-2-7(12)4-10(11)13-14-15/h2-4,8-9H,5-6H2,1H3
• InChI Key： VTTQJQRWVFGGAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2C1CC(C1)OC

Computed Properties

• Exact Mass: 237.0668897g/mol
• Monoisotopic Mass: 237.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole (CAS No. 2287287-85-6)

5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the CAS number 2287287-85-6, this compound belongs to the benzotriazole family, which is known for its versatile applications in medicinal chemistry and material science. The presence of a methoxycyclobutyl moiety and a chloro substituent enhances its reactivity, making it a valuable intermediate for synthesizing biologically active molecules.

In recent years, the demand for benzotriazole derivatives has surged, driven by their potential in drug discovery and development. Researchers are particularly interested in 5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole due to its ability to modulate enzyme activity and interact with biological targets. This compound is often explored in the context of kinase inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance and developing targeted therapies for chronic diseases.

The synthesis of CAS 2287287-85-6 involves multi-step organic reactions, including cyclization and functional group transformations. Its methoxycyclobutyl group contributes to improved solubility and bioavailability, which are critical factors in pharmaceutical formulations. Additionally, the chloro substitution at the 5-position of the benzotriazole ring enhances its electrophilic properties, facilitating further derivatization for customized applications.

From an industrial perspective, 5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole is gaining traction as a building block for high-value chemicals. Its compatibility with modern green chemistry principles, such as reduced waste generation and energy-efficient processes, makes it an attractive candidate for sustainable manufacturing. Companies are increasingly investing in scalable synthesis methods to meet the rising demand from the pharmaceutical and agrochemical sectors.

One of the most frequently asked questions about this compound revolves around its stability and storage conditions. Studies indicate that CAS 2287287-85-6 is stable under ambient temperatures when stored in airtight containers, away from moisture and light. However, prolonged exposure to extreme conditions may lead to degradation, emphasizing the need for proper handling protocols.

Another hot topic is the potential of 5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole in cancer research. Preliminary studies suggest that its structural framework could be optimized to develop novel anticancer agents, particularly for targeting specific signaling pathways. This aligns with the broader trend of personalized medicine, where researchers seek compounds with high selectivity and minimal side effects.

In summary, 5-chloro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole (CAS No. 2287287-85-6) represents a promising candidate for diverse applications, from drug development to industrial chemistry. Its unique combination of a benzotriazole core, chloro substituent, and methoxycyclobutyl side chain offers unparalleled opportunities for innovation. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and beyond.